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Compound of Interest

Compound Name: QM385

Cat. No.: B2607218 Get Quote

Technical Support Center: QM385
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

sepiapterin reductase (SPR) inhibitor, QM385. Our goal is to help you overcome common

challenges, such as precipitation in cell culture media, to ensure the reliability and

reproducibility of your experiments.

Troubleshooting Guide: Preventing QM385
Precipitation
Precipitation of QM385 in your cell culture media can significantly impact your experimental

results by altering the effective concentration of the compound. This guide provides a step-by-

step approach to diagnose and resolve this issue.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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